Cas no 1043421-68-6 (1-Octanaminium, 8-bromo-N,N,N-tributyl-)

1-Octanaminium, 8-bromo-N,N,N-tributyl-, is a quaternary ammonium compound characterized by its brominated alkyl chain and tributyl substituents. This structure imparts surfactant properties, making it useful in applications requiring phase transfer catalysis or antimicrobial activity. The bromine atom at the 8-position enhances reactivity, particularly in nucleophilic substitution reactions, while the hydrophobic tributyl groups improve solubility in organic matrices. Its stability under varied conditions and compatibility with industrial processes make it a versatile intermediate in specialty chemical synthesis. The compound is particularly valued for its efficacy in formulations where cationic functionality and controlled hydrophobicity are critical.

1-Octanaminium, 8-bromo-N,N,N-tributyl- structure

1043421-68-6 structure

Product Name:1-Octanaminium, 8-bromo-N,N,N-tributyl-

CAS No:1043421-68-6

MF:C₂₀H₄₃BrN

MW:377.4661257267

CID:6265559

Update Time:2025-05-30

1-Octanaminium, 8-bromo-N,N,N-tributyl- Chemical and Physical Properties

Names and Identifiers

- 1-Octanaminium, 8-bromo-N,N,N-tributyl-
- Inchi： 1S/C20H43BrN/c1-4-7-17-22(18-8-5-2,19-9-6-3)20-15-13-11-10-12-14-16-21/h4-20H2,1-3H3/q+1
- InChI Key： OYBJHGWIIFRVBO-UHFFFAOYSA-N
- SMILES： [N+](CCCC)(CCCC)(CCCC)CCCCCCCCBr

Experimental Properties

Solubility: 溶于丙酮、DMF、氯仿、二氯甲烷、甲醇

1-Octanaminium, 8-bromo-N,N,N-tributyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-217483-50 mg	8-(Tributylammonium)octyl Bromide,	1043421-68-6		50mg	￥2,407.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-217483-50mg	8-(Tributylammonium)octyl Bromide,	1043421-68-6		50mg	￥2407.00	2023-09-05

1-Octanaminium, 8-bromo-N,N,N-tributyl- Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 1-Octanaminium, 8-bromo-N,N,N-tributyl-

Research Brief on 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 1-Octanaminium, 8-bromo-N,N,N-tributyl- as a versatile intermediate in the synthesis of bioactive molecules. Its brominated alkyl chain and quaternary ammonium structure make it a valuable candidate for modifying pharmacokinetic properties of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the blood-brain barrier permeability of neuroactive compounds, suggesting potential applications in central nervous system (CNS) drug development.

In terms of mechanism, research indicates that this compound may function as a surfactant or membrane-disrupting agent, with particular efficacy against Gram-positive bacteria. A recent in vitro study showed promising antimicrobial activity against drug-resistant Staphylococcus aureus strains, with minimal cytotoxicity to mammalian cells. These findings, published in ACS Infectious Diseases, suggest potential applications in developing novel antimicrobial agents.

The synthetic pathways for 1-Octanaminium, 8-bromo-N,N,N-tributyl- have been optimized in recent years, with a 2022 patent (US20220169612A1) describing an improved method yielding higher purity and scalability. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Current research directions include exploring its potential in drug delivery systems, particularly for nucleic acid therapeutics. Preliminary data from a 2023 Nature Communications study suggests that derivatives of this compound may effectively complex with siRNA, protecting it from degradation while facilitating cellular uptake. This could represent a significant advancement in RNA-based therapeutics.

Safety and toxicity profiles remain an active area of investigation. While initial studies show favorable toxicity profiles at therapeutic concentrations, comprehensive in vivo studies are ongoing. Researchers emphasize the need for further characterization of its metabolic pathways and potential off-target effects before clinical translation.

In conclusion, 1-Octanaminium, 8-bromo-N,N,N-tributyl- (CAS: 1043421-68-6) represents a promising chemical entity with diverse pharmaceutical applications. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in antimicrobial development and drug delivery systems. Future research should focus on optimizing its therapeutic index and exploring structure-activity relationships of its derivatives.